2-Methanesulfonyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• IUPAC Name: 2-methylsulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• InChI: InChI=1S/C14H18BNO4S/c1-13(2)14(3,4)20-15(19-13)11-6-7-12(21(5,17)18)10(8-11)9-16/h6-8H,1-5H3
• InChI Key: RPPDBGQTTTWIJG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)S(=O)(=O)C)C#N
• Molecular Formula: C14H18BNO4S
• Molecular Weight: 307.2 g/mol
• CAS RN: 1628473-27-7

Description

“2-Methanesulfonyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile” is a chemical compound with the CAS Number: 1628473-27-7. It has a molecular weight of 307.18. The IUPAC name for this compound is 2-(methylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18BNO4S/c1-13(2)14(3,4)20-15(19-13)11-6-7-12(21(5,17)18)10(8-11)9-16/h6-8H,1-5H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties like melting point, boiling point, and solubility are not provided in the available data.

Scientific Research Applications

Organic Synthesis

One area of application involves the synthesis of complex organic compounds. For example, methanesulfonic acid has been utilized as a highly effective catalyst in the one-pot synthesis of 2-substituted benzoxazoles, demonstrating compatibility with a variety of substituents and providing excellent yields (Kumar, Rudrawar, & Chakraborti, 2008). Additionally, methanesulfonic acid and its derivatives have been used to accelerate biochemical reactions, as seen in the enhanced reaction rate of methanesulfonyl fluoride with acetylcholinesterase (Kitz & Wilson, 1963).

Catalysis and Chemical Transformations

Methanesulfonic acid derivatives serve as catalysts and intermediates in various chemical transformations. Ferrous methanesulfonate, for example, has been highlighted for its efficiency and recyclability as a catalyst in the tetrahydropyranylation of alcohols and phenols under solvent-free conditions (Wang, Song, Wan, & Zhao, 2011). This catalytic activity extends to the synthesis of aromatic and aliphatic benzothiazoles from carboxylic acids, showcasing the versatility of methanesulfonic acid/SiO2 as a catalyst (Sharghi & Asemani, 2009).

Microbial Metabolism

In the realm of microbial metabolism, methanesulfonic acid is a key intermediate in the biogeochemical cycling of sulfur, utilized by diverse aerobic bacteria as a carbon and energy substrate to support growth. This highlights its role in environmental processes and potential for biotechnological applications (Kelly & Murrell, 1999).

Material Science and Technology

Methanesulfonic acid derivatives have also found applications in material science, such as in the synthesis of novel electrolyte additives to improve the interfacial stability of lithium-ion batteries at elevated temperatures. This demonstrates their potential to enhance the performance and longevity of energy storage devices (Huang et al., 2018).

Analytical Chemistry

Furthermore, methanesulfonic acid has been employed in analytical chemistry to improve the determination of seleno-methionine in biological samples, showcasing its utility in enhancing analytical methodologies for nutritional and environmental studies (Wrobel et al., 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.